Cas no 6944-59-8 (3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one)

• Product Name: 3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one
• CAS No: 6944-59-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 521623
• PubChem ID: 246265
• Update Time: 2025-06-09

3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione,3-butyl-
• 3-butyl-1H-quinazoline-2,4-dione
• 3-(n-Butyl)-2,4-dioxo-1,2,3,4-tetrahydro-chinazolin
• 3-butyl-1H,3H-quinazoline-2,4-dione
• 3-Butyl-1H-chinazolin-2,4-dion
• 3-butyl-2,4-quinazolinedione
• 3-butyl-2-hydroxyquinazolin-4(3h)-one
• 3-butylquinazoline-2,4(1H,3H)-dione
• 3-n-butylquinazoline-2,4-(1H,3H)-dione
• AC1L6HOW
• AC1Q2WVI
• AC1Q6JF0
• NSC58956
• Oprea1_129436
• Oprea1_564710
• Z55663952
• EN300-14937
• HMS3436C12
• DTXSID10289086
• HMS1767G13
• NSC-58956
• BB 0242241
• 3-butyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• SCHEMBL14560539
• 3-butyl-2,4(1H,3H)-quinazolinedione
• 6944-59-8
• 3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one
• AKOS001144710

• Inchi： 1S/C12H14N2O2/c1-2-3-8-14-11(15)9-6-4-5-7-10(9)13-12(14)16/h4-7H,2-3,8H2,1H3,(H,13,16)
• InChI Key： DSSUNKPFKROAGO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2NC(N1CCCC)=O

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one

3-Butyl-2-Hydroxy-3,4-Dihydroquinazolin-4-One (CAS No. 6944-59-8): A Comprehensive Overview

3-Butyl-2-hydroxy-3,4-dihydroquinazolin-4-one (CAS No. 6944-59-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The quinazolinone scaffold is a privileged structure in drug discovery, and 3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one is a notable derivative that has been extensively studied for its pharmacological potential. The presence of the butyl group and the hydroxyl moiety in the molecule contributes to its enhanced solubility and bioavailability, making it an attractive candidate for further development.

Recent studies have highlighted the antitumor activity of 3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that are crucial for tumor growth and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, 3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one has also shown promise in anti-inflammatory applications. A study conducted by a team of researchers at the University of California found that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The antimicrobial activity of 3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one has also been investigated. Research published in the Journal of Antibiotics reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting DNA gyrase, which are essential processes for bacterial survival.

From a synthetic perspective, 3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one can be prepared through a series of well-established chemical reactions. The synthesis typically involves the condensation of an appropriate amine with a substituted benzaldehyde followed by cyclization to form the quinazolinone ring. The introduction of the butyl group and hydroxyl moiety can be achieved through subsequent functional group manipulations.

The pharmacokinetic properties of 3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one have been evaluated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an oral therapeutic agent.

Clinical trials are currently underway to further assess the safety and efficacy of 3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one in humans. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to evaluate its therapeutic potential in various disease conditions.

In conclusion, 3-butyl-2-hydroxy-3,4-dihydroquinazolin-4-one (CAS No. 6944-59-8) is a promising compound with a wide range of biological activities. Its antitumor, anti-inflammatory, and antimicrobial properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in future drug discovery efforts.